Cas no 147723-12-4 (2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one)

• Product Name: 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one
• CAS No: 147723-12-4
• MF: C₁₈H₁₃BrO₅
• MW: 389.196824789047
• CID: 5874449
• PubChem ID: 1285274
• Update Time: 2025-10-24

2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-4H-benzo[d][1,3]dioxin-8-yl)-7-methoxy-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 2-(6-bromo-4H-1,3-benzodioxin-8-yl)-7-methoxy-
• 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one
• Oprea1_510121
• AKOS001690147
• SR-01000087672-1
• SR-01000087672
• 147723-12-4
• 2-(6-bromo-4H-1,3-benzodioxin-8-yl)-7-methoxychromen-4-one
• F0196-0860
• CCG-118600

• Inchi： 1S/C18H13BrO5/c1-21-12-2-3-13-15(20)7-17(24-16(13)6-12)14-5-11(19)4-10-8-22-9-23-18(10)14/h2-7H,8-9H2,1H3
• InChI Key： OGYIOACWCWIMCB-UHFFFAOYSA-N
• SMILES： C1(C2=C3OCOCC3=CC(Br)=C2)OC2=CC(OC)=CC=C2C(=O)C=1

Computed Properties

• Exact Mass: 387.99464g/mol
• Monoisotopic Mass: 387.99464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 573.1±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids

Additional information on 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one

Comprehensive Overview of 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one (CAS No. 147723-12-4)

The compound 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one (CAS No. 147723-12-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This chromen-4-one derivative, characterized by its benzodioxin moiety and bromine substitution, exhibits intriguing physicochemical properties and potential biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation and oxidative stress-related pathways.

One of the most notable features of 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one is its flavonoid-like core structure, which is known for its antioxidant and anti-inflammatory properties. The presence of the methoxy group at the 7-position and the bromo substituent at the 6-position of the benzodioxin ring enhances its electronic and steric properties, making it a promising candidate for further pharmacological studies. Recent trends in AI-driven drug discovery have highlighted the importance of such structurally diverse compounds in virtual screening and molecular docking studies.

In the context of current research trends, 147723-12-4 has been investigated for its potential role in modulating enzyme inhibition and signal transduction pathways. The compound's ability to interact with key biological targets, such as kinases and receptors, has made it a subject of interest in the development of precision medicine approaches. Additionally, its chromen-4-one scaffold is often compared to other bioactive flavonoids, which are widely studied for their health benefits, including neuroprotection and cardiovascular support.

The synthesis of 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one involves multi-step organic reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and green chemistry principles are being employed to improve the yield and sustainability of its production. These methods align with the growing demand for environmentally friendly and cost-effective synthetic routes in the pharmaceutical industry.

From a commercial perspective, CAS No. 147723-12-4 is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its applications extend beyond pharmaceuticals, with potential uses in material science and agrochemicals. The compound's unique structure also makes it a valuable intermediate in the synthesis of more complex molecules, further driving its demand in the chemical market.

In conclusion, 2-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-7-methoxy-4H-chromen-4-one represents a fascinating area of research with broad implications for drug discovery and chemical innovation. Its combination of structural complexity and biological relevance positions it as a compound of enduring interest to scientists and industry professionals alike.